Cas no 5028-15-9 (1-Methyl-4-(3-nitro-2-pyridinyl)piperazine)

• Product Name: 1-Methyl-4-(3-nitro-2-pyridinyl)piperazine
• CAS No: 5028-15-9
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• MDL: MFCD03001301
• CID: 380143
• PubChem ID: 2764523
• Update Time: 2025-09-20

1-Methyl-4-(3-nitro-2-pyridinyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-methyl-4-(3-nitro-2-pyridinyl)-
• 1-METHYL-4-(3-NITRO-2-PYRIDINYL)PIPERAZINE
• 1-methyl-4-(3-nitropyridin-2-yl)piperazine
• 1-Methyl-4-(3-nitropyrid-2-yl)-piperazin
• 1-methyl-4-(3-nitro-pyridin-2-yl)-piperazine
• EN300-714115
• MFCD03001301
• J-504935
• IRXHDQDKDQULCJ-UHFFFAOYSA-N
• FT-0680739
• 5028-15-9
• CS-0301021
• DTXSID40377480
• 9R-0231
• SCHEMBL6110694
• AKOS000914166
• DB-121420
• 1-Methyl-4-(3-nitro-2-pyridinyl)piperazine

• MDL： MFCD03001301
• Inchi： 1S/C10H14N4O2/c1-12-5-7-13(8-6-12)10-9(14(15)16)3-2-4-11-10/h2-4H,5-8H2,1H3
• InChI Key： IRXHDQDKDQULCJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 222.11200
• Monoisotopic Mass: 224.127326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.249
• Boiling Point: 130°C 1mm
• Flash Point: 171.1°C
• Refractive Index: 1.582
• PSA: 65.19000
• LogP: 1.26770

1-Methyl-4-(3-nitro-2-pyridinyl)piperazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines